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Compound of Interest

Compound Name: Potassium tetrafluoroaluminate

Cat. No.: B076227

This technical guide provides an in-depth overview of the key physical properties of potassium
tetrafluoroaluminate (KAIF4), specifically its density and solubility. This document is intended
for researchers, scientists, and professionals in drug development and related fields who
require precise and reliable data on this compound.

Core Physical Properties

Potassium tetrafluoroaluminate is an inorganic compound that exists as a white or light gray
powder at room temperature. It is recognized for its thermal stability and is slightly soluble in
water.[1]

Data Presentation

The quantitative physical properties of potassium tetrafluoroaluminate are summarized in
the table below for easy reference and comparison.

Physical Property Value Temperature Citation(s)
Density 2.9 g/cm3 20°C [11[21131[4][5]
Solubility in Water 2g/L Standard Temperature  [2][5]

2.5g/L 20°C [1][4]

Experimental Protocols
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While specific experimental protocols for the determination of the density and solubility of
potassium tetrafluoroaluminate are not extensively detailed in the available literature,
standard methodologies for solids and sparingly soluble salts can be applied.

Density Determination

A common and accurate method for determining the density of a solid powder like potassium
tetrafluoroaluminate is gas pycnometry. This technique measures the volume of the solid
material directly by displacing a known volume of an inert gas, such as helium. The density is
then calculated by dividing the mass of the sample by the measured volume.

For molten salts, the Archimedean technique is a prevalent method.[6] This involves immersing
a platinum sphere of known volume into the molten salt and measuring the buoyant force, from
which the density of the melt can be calculated.[6]

Solubility Determination

The solubility of a sparingly soluble salt like potassium tetrafluoroaluminate in water can be
determined by the equilibrium solubility method. A supersaturated solution is prepared by
adding an excess of the solid to water and agitating it at a constant temperature until
equilibrium is reached. The solution is then filtered to remove the undissolved solid, and the
concentration of the dissolved solute in the filtrate is determined using analytical techniques
such as ion chromatography or inductively coupled plasma mass spectrometry (ICP-MS) to
quantify the potassium or aluminum ions.

Synthesis Workflow

The industrial production of potassium tetrafluoroaluminate often involves the reaction of an
aluminum source with a potassium source in the presence of hydrofluoric acid. One common
pathway is the reaction of alumina trihydrate with potassium hydroxide and hydrofluoric acid.
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Caption: A simplified workflow for the synthesis of potassium tetrafluoroaluminate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Potassium Tetrafluoroaluminate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076227#physical-properties-of-potassium-
tetrafluoroaluminate-density-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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